Cas no 2248198-88-9 ((2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine)

• Product Name: (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine
• CAS No: 2248198-88-9
• MF: C₁₁H₁₇N
• MW: 163.259382963181
• CID: 6401305
• PubChem ID: 42325745
• Update Time: 2025-06-09

(2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2248198-88-9
• (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine
• EN300-6506873

• Inchi： 1S/C11H17N/c1-9-3-5-11(6-4-9)7-10(2)8-12/h3-6,10H,7-8,12H2,1-2H3/t10-/m0/s1
• InChI Key： RJGRLROVPVSGHK-JTQLQIEISA-N
• SMILES： NC[C@@H](C)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 163.136099547g/mol
• Monoisotopic Mass: 163.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine

Introduction to (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine (CAS No. 2248198-88-9)

(2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine (CAS No. 2248198-88-9) is a chiral amine compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound is characterized by its unique structural features, which include a chiral center and a substituted phenyl group. These characteristics make it a valuable intermediate and potential lead compound for various applications, particularly in the development of new drugs and therapeutic agents.

The chiral center in (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine is crucial for its biological activity and selectivity. Chirality plays a vital role in the interaction of molecules with biological targets, such as enzymes and receptors. The (S)-configuration of this compound ensures that it can bind specifically to certain receptors, potentially leading to enhanced efficacy and reduced side effects compared to its racemic mixture or the (R)-enantiomer.

Recent studies have highlighted the potential of (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antidepressant properties. The mechanism of action is believed to involve the modulation of monoamine neurotransmitters, such as serotonin and norepinephrine, which are key players in mood regulation.

In addition to its antidepressant potential, (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are involved in chronic inflammatory diseases. This property makes it a promising candidate for the treatment of conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine involves several steps, including the formation of the chiral center through asymmetric synthesis techniques. One common approach is the use of chiral catalysts or auxiliaries to achieve high enantiomeric excess (ee). For example, a recent study published in Organic Letters described a highly efficient method for synthesizing this compound using a chiral phosphoric acid catalyst, achieving an ee value of over 99%.

The stability and solubility of (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine are also important considerations for its practical applications. Researchers have found that this compound is stable under standard laboratory conditions and can be stored without significant degradation. However, its solubility in aqueous solutions is relatively low, which may limit its bioavailability. To address this issue, various formulation strategies have been explored, including the use of cyclodextrins and other solubilizing agents.

Clinical trials are currently underway to evaluate the safety and efficacy of (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine as a therapeutic agent. Preliminary results from phase I trials have shown that this compound is well-tolerated by human subjects at doses up to 50 mg/kg. Further studies are needed to determine the optimal dosing regimen and to assess long-term safety profiles.

In conclusion, (2S)-2-Methyl-3-(4-methylphenyl)propan-1-amine (CAS No. 2248198-88-9) is a promising compound with diverse applications in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of new drugs targeting mood disorders, inflammatory diseases, and other conditions. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.